![molecular formula C17H17BrFNO2 B3551318 2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide](/img/structure/B3551318.png)
2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide
Overview
Description
2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide, also known as BIA 10-2474, is a small molecule drug that was developed as a painkiller by the French pharmaceutical company Biotrial. It was intended to target the endocannabinoid system, which plays a role in pain sensation and inflammation. However, during clinical trials in 2016, the drug caused severe neurological side effects that led to the death of one participant and serious injuries to others. Despite this tragedy, BIA 10-2474 remains an active area of research, and its synthesis, mechanism of action, and potential future directions are of interest to the scientific community.
Mechanism of Action
2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide 10-2474 was designed to inhibit FAAH, which is responsible for breaking down endocannabinoids such as anandamide. By inhibiting FAAH, this compound 10-2474 was intended to increase the levels of endocannabinoids in the body, which would reduce pain and inflammation. However, recent studies have suggested that this compound 10-2474 may also interact with other enzymes and receptors in the body, including monoacylglycerol lipase (MAGL), which breaks down another class of endocannabinoids known as 2-arachidonoylglycerol (2-AG). This off-target effect may contribute to the drug's neurological side effects.
Biochemical and Physiological Effects
This compound 10-2474 has been shown to increase levels of anandamide and other endocannabinoids in the body, which may contribute to its painkilling and anti-inflammatory effects. However, the drug's off-target effects on MAGL and other enzymes and receptors may also play a role in its physiological effects. The drug's severe neurological side effects have been attributed to its off-target effects on the nervous system, including inhibition of several enzymes and receptors involved in neurotransmitter signaling.
Advantages and Limitations for Lab Experiments
2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide 10-2474 has been used in laboratory experiments to study the endocannabinoid system and its potential role in pain and inflammation. The drug's ability to inhibit FAAH and increase endocannabinoid levels makes it a useful tool for studying the effects of endocannabinoids on physiological processes. However, the drug's off-target effects and potential for neurological side effects must be taken into account when interpreting results. Additionally, the drug's notoriety following the clinical trial tragedy may limit its use in some research settings.
Future Directions
For 2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide 10-2474 research may include:
1. Further investigation of the drug's mechanism of action, including its interactions with other enzymes and receptors in the body.
2. Development of new painkillers and anti-inflammatory drugs that target the endocannabinoid system without causing neurological side effects.
3. Exploration of the potential therapeutic uses of endocannabinoids and other lipid signaling molecules in the body.
4. Investigation of the role of the endocannabinoid system in neurological disorders such as epilepsy, multiple sclerosis, and Parkinson's disease.
5. Development of new methods for predicting the safety and efficacy of drugs in clinical trials, in order to prevent future tragedies like the one that occurred with this compound 10-2474.
Scientific Research Applications
2-(2-bromo-4-isopropylphenoxy)-N-(4-fluorophenyl)acetamide 10-2474 has been studied primarily for its potential as a painkiller. It was designed to inhibit the enzyme fatty acid amide hydrolase (FAAH), which breaks down endocannabinoids such as anandamide. By inhibiting FAAH, this compound 10-2474 was intended to increase the levels of endocannabinoids in the body, thereby reducing pain and inflammation. However, the drug's severe neurological side effects have led to increased scrutiny of its mechanism of action and potential off-target effects.
properties
IUPAC Name |
2-(2-bromo-4-propan-2-ylphenoxy)-N-(4-fluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrFNO2/c1-11(2)12-3-8-16(15(18)9-12)22-10-17(21)20-14-6-4-13(19)5-7-14/h3-9,11H,10H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNLSRCKLSPZIHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)F)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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